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For Researchers, Scientists, and Drug Development Professionals

Introduction
DPM-1001 is a potent and selective, orally bioavailable, non-competitive allosteric inhibitor of

Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a key negative regulator of insulin and

leptin signaling pathways, making it a validated therapeutic target for type 2 diabetes and

obesity. Furthermore, DPM-1001 has been identified as a high-affinity copper chelator,

suggesting its therapeutic potential in conditions of copper overload, such as Wilson's disease.

[1][2][3][4] This document provides detailed application notes and protocols for assessing the in

vivo efficacy of DPM-1001 in various preclinical models.

Mechanism of Action: PTP1B Inhibition
PTP1B negatively regulates the insulin signaling pathway by dephosphorylating the insulin

receptor (IR) and insulin receptor substrate (IRS) proteins. Similarly, it attenuates leptin

signaling by dephosphorylating Janus kinase 2 (JAK2). By inhibiting PTP1B, DPM-1001
enhances insulin and leptin sensitivity.
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Start

Acclimatize C57BL/6J Mice
(1 week)

High-Fat Diet (60% kcal from fat)
(8-12 weeks)

Randomize into Treatment Groups
(Vehicle, DPM-1001)

Daily Dosing (e.g., 5 mg/kg, p.o.)
(50 days)

Weekly Body Weight and Food Intake

Perform OGTT and ITT

Endpoint: Tissue Collection
(e.g., adipose, liver)

End

 

Start_W

Use 'Toxic Milk' (tx-j) Mice
(6-8 weeks old)

Randomize into Treatment Groups
(Saline, DPM-1001)

Daily Dosing (e.g., 5 mg/kg, i.p. or p.o.)
(2 weeks)

Endpoint: Tissue Collection
(Liver, Brain)

Measure Copper Levels
(ICP-MS)

End_W
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Start_O

Culture Human Breast Cancer Cells
(e.g., MDA-MB-231)

Implant Cells Subcutaneously
in Immunocompromised Mice

Monitor Tumor Growth

Randomize when Tumors Reach
~100-200 mm³

Administer DPM-1001 or Vehicle

Measure Tumor Volume Regularly

Endpoint: Tumor Excision and Analysis

End_O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's
disease - PMC [pmc.ncbi.nlm.nih.gov]

2. depymed.com [depymed.com]

3. DPM-1001 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for Assessing DPM-
1001 Efficacy In Vivo]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607195#assessing-dpm-1001-efficacy-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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